5-(2-bromo-4-hydroxy-5-methoxybenzylidene)-3-methyl-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H10BrNO4S/c1-14-11(16)10(19-12(14)17)4-6-3-9(18-2)8(15)5-7(6)13/h3-5,15H,1-2H3/b10-4-
• InChI Key: COUSRFONLIGCFQ-WMZJFQQLSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2Br)O)OC)SC1=O
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2Br)O)OC)/SC1=O
• Molecular Formula: C12H10BrNO4S
• Molecular Weight: 344.18 g/mol

Description

Thiazolidine-2,4-dione derivatives are notable for their broad spectrum of biological activities, including antidiabetic, antimicrobial, and anticancer properties. These compounds often feature modifications at the 5-position of the thiazolidine ring, influencing their biological activity and physicochemical properties.

Synthesis Analysis

The synthesis of thiazolidine-2,4-dione derivatives typically involves Knoevenagel condensation or direct acylation methods. For instance, a series of 5-substituted thiazolidine-2,4-diones were prepared and evaluated for their hypoglycemic and hypolipidemic activities, highlighting the critical role of the 5-(4-oxybenzyl) moiety for substantial activity (Sohda et al., 1982). This suggests that the target compound could also be synthesized through similar condensation reactions involving a specific benzylidene component with a thiazolidine-2,4-dione core.

Molecular Structure Analysis

The molecular structure of thiazolidine-2,4-dione derivatives is often confirmed through spectroscopic methods such as IR, NMR, and sometimes X-ray crystallography. For example, new 5-(arylidene)-3-(4-methylbenzoyl)thiazolidine-2,4-diones were synthesized and structurally characterized, demonstrating the diversity in molecular architecture achievable with the thiazolidine scaffold (Popov-Pergal et al., 2010).

Chemical Reactions and Properties

The reactivity of thiazolidine-2,4-dione derivatives encompasses a variety of chemical transformations, including alkylation, acylation, and cyclization reactions. These transformations allow for the introduction of various substituents, influencing the compound's biological activity and solubility. An example includes the synthesis of a novel thiazolidine-2,4-dione derivative bearing a diisopropylaminoethyl group, showcasing a two-step synthetic approach involving alkylation followed by Knoevenagel condensation (Holota et al., 2022).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. For instance, compounds containing bromine atoms can sometimes be hazardous due to the potential for bromine to form harmful or irritating compounds.